Cas no 171489-03-5 (Desmethylene Tadalafil)

• Product name: Desmethylene Tadalafil
• CAS No: 171489-03-5
• MF: C₂₁H₁₉N₃O₄
• MW: 377.39326
• CID: 1065217
• PubChem ID: 9864503

Desmethylene Tadalafil Chemical and Physical Properties

Names and Identifiers

• Desmethylene Tadalafil
• Tadalafil Catechol
• Tadalafil IMpurity K
• Tadalafil IMpurity: IMpurity I
• Tadalafil Desmethylene Impurity
• (6R,12aR)-6-(3,4-dihydroxyphenyl)-2,3,6,7,12,12a-hexahydro-2-Methyl-pyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
• (6R,trans)-6-(3,4-dihydroxyphenyl)-2,3,6,7,12,12a-hexahydro-2-Methyl-pyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
• (6R,12aR)-6-(3,4-Dihydroxyphenyl)-2-methyl-2,3,6,7,12,12a-hexahydro pyrazino [1′,2′:1,6]-pyrido[3,4-b]indole-1,4-dione
• Pyrazino(1',2':1,6)pyrido(3,4-b)indole-1,4-dione, 6-(3,4-dihydroxyphenyl)-2,3,6,7,12,12a-hexahydro-2-methyl-, (6R,12aR)-
• UNII-15IBL77N0L
• TADALAFIL METABOLITE IC711
• (2R,8R)-2-(3,4-dihydroxyphenyl)-6-methyl-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione
• SCHEMBL7250404
• Q27251726
• DTXSID00432069
• 171489-03-5
• (6R,trans)-6-(3,4-dihydroxyphenyl)-2,3,6,7,12,12a-hexahydro-2-Methyl-pyrazino[1',2'
• IC711
• TADALAFIL_met024
• 15IBL77N0L

• Inchi： InChI=1S/C21H19N3O4/c1-23-10-18(27)24-15(21(23)28)9-13-12-4-2-3-5-14(12)22-19(13)20(24)11-6-7-16(25)17(26)8-11/h2-8,15,20,22,25-26H,9-10H2,1H3/t15-,20-/m1/s1
• InChI Key： HZSPPSAESSMSNY-FOIQADDNSA-N
• SMILES： CN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC(=C(C=C4)O)O)NC5=CC=CC=C35

Computed Properties

• Exact Mass: 377.13800
• Monoisotopic Mass: 377.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• PSA: 96.87000
• LogP: 1.76960

Additional information on Desmethylene Tadalafil

测试